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Compound of Interest

Compound Name: 2-Piperidone

Cat. No.: B129406 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
2-Piperidone (CAS No. 675-20-7), also known as δ-Valerolactam, is a heterocyclic organic

compound classified as a lactam.[1] It presents as a white to off-white crystalline solid at room

temperature.[1][2] Due to its chemical structure, 2-Piperidone serves as a valuable building

block and intermediate in the synthesis of various pharmaceutical agents, including analgesics

and antipsychotics, as well as in the agrochemical industry.[1][3] Given its application in

research and development, a thorough understanding of its safety profile and handling

requirements is critical to ensure the well-being of laboratory personnel.

This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for 2-Piperidone, consolidating data from multiple safety data sheets and

toxicological resources.

Hazard Identification and Classification
2-Piperidone is considered hazardous by the OSHA Hazard Communication Standard (29

CFR 1910.1200).[4] However, its classification can vary depending on the source and

impurities. Aggregated data from the European Chemicals Agency (ECHA) indicates that while

a minority of notifications report it as not meeting GHS hazard criteria, the majority classify it as

an irritant.[2]
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GHS Classification Summary
The most frequently reported GHS classifications are summarized below.

Hazard Class Category Signal Word GHS Pictogram

Skin

Corrosion/Irritation
2 Warning GHS07

Serious Eye

Damage/Eye Irritation
2 / 2A Warning GHS07

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning GHS07

Acute Toxicity (Oral) 4 Warning GHS07

Sources:[2][4][5][6][7]

Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidone
https://www.fishersci.com/store/msds?partNumber=AAA12271&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/21961m.pdf
https://www.chemscene.com/675-20-7.html
https://www.echemi.com/sds/1-methyl-2-piperidone-pid_Rock34439.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.[2][7]

H319
Causes serious eye irritation.

[2][7]

H335
May cause respiratory

irritation.[2][7]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][7]

(Prevention) P264

Wash face, hands and any

exposed skin thoroughly after

handling.[4][7]

P271
Use only outdoors or in a well-

ventilated area.[4][7]

P280
Wear protective gloves/eye

protection/face protection.[2][7]

Precautionary P302 + P352
IF ON SKIN: Wash with plenty

of water.[2][7]

(Response) P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][7]

P319
Get medical help if you feel

unwell.[7]
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P332 + P317
If skin irritation occurs: Get

medical help.[7]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[2][7]

Precautionary P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[2][7]

(Storage) P405 Store locked up.[4][7]

Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.[2][4]

(Disposal)

Sources:[2][4][7]

Toxicological Properties
The toxicological properties of 2-Piperidone have not been fully investigated, but available

data indicates low to moderate acute toxicity.[1][8] The primary hazards are related to irritation

upon exposure.[1]

Acute Toxicity Data
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Route of
Exposure

Type of Test
Species
Observed

Dose/Duration
Toxic Effects
Noted

Oral LDLo Rat 11 gm/kg

Behavioral

(convulsions),

Respiratory

(cyanosis).[9][10]

Intraperitoneal LD50 Mouse >1 gm/kg
Behavioral

(somnolence).[9]

Intravenous LD50 Mouse 600 mg/kg

Lethal dose

value reported.

[9]

Source:[9]

Other Toxicological Effects
Irritation: Prolonged or repeated exposure can cause irritation to the skin, eyes, and

respiratory system.[1] Inhalation of dust may lead to respiratory tract irritation.[1]

Chronic Exposure: Data on chronic exposure is limited. However, animal studies suggest

potential hepatotoxic effects at high doses.[1]

Carcinogenicity and Mutagenicity: 2-Piperidone is not currently classified as a carcinogen

by major regulatory bodies like IARC or the U.S. EPA, and there is no definitive evidence

linking it to mutagenicity or reproductive toxicity.[1]

Experimental Protocols for Safety Assessment
The determination of the toxicological data presented above follows internationally recognized

experimental guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (LDLo/LD50): Protocols such as OECD Guideline 425 (Up-and-Down

Procedure) are used. This method involves administering the substance to a small number of

animals one at a time. The dose for each subsequent animal is adjusted up or down
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depending on the outcome for the previous animal. This approach minimizes the number of

animals required to estimate the acute oral toxicity. Observations include changes in skin,

fur, eyes, and behavior, with a particular focus on tremors, convulsions, and coma.[11]

Skin Irritation/Corrosion: OECD Guideline 404 is a standard protocol. A small amount of the

test substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The

site is observed for signs of erythema (redness) and edema (swelling) at specific intervals

over a period of up to 14 days.

Eye Irritation/Corrosion: OECD Guideline 405 involves applying the test substance into one

eye of a test animal. The eye is then observed for a set period for signs of corneal opacity,

iritis, conjunctival redness, and swelling.

Physical and Chemical Properties
Property Value

Molecular Formula C₅H₉NO

Molecular Weight 99.13 g/mol [2]

Appearance White to off-white crystalline solid[1][2]

Melting Point 38-40 °C[9]

Boiling Point 256-262 °C[9]

Flash Point 133 - 147 °C[8][9]

Autoignition Temp. 335 °C[8]

Solubility in Water 291 g/L (at 25 °C)[2][9]

Incompatible Agents Strong oxidizing agents, acids, and bases.[1][8]

Hazardous Decomp.

Emits toxic fumes of Nitrogen oxides (NOx),

Carbon monoxide (CO), and Carbon dioxide

(CO₂) when heated to decomposition.[4][8]

Sources:[1][2][4][8][9]
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Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
Area Specification

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[8]

Skin

Wear appropriate, chemically resistant gloves

(e.g., nitrile, neoprene) and protective clothing

or a lab coat to prevent skin exposure.[8][12]

Respiratory

In case of inadequate ventilation or when

handling large quantities, use a NIOSH or

European Standard EN 149 approved respirator.

Follow OSHA respirator regulations in 29 CFR

1910.134.[8][12]

Sources:[8][12]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[7][12]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation location.[4][13]

General Handling Practices
Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing dust or vapors.[4]
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Wash hands and any exposed skin thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[14]

Storage Conditions
Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][8]

Keep containers tightly closed when not in use.[8]

To maintain long-term stability, store at temperatures below 25 °C and protect from moisture.

[1]

Emergency Procedures
First Aid Measures

Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if you feel unwell.[4][8]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Flush skin for at least 15 minutes.

Get medical attention if irritation persists.[4][8]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Get immediate

medical attention.[4][8]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. If the victim is conscious and alert,

give 2-4 cupfuls of water. Never give anything

by mouth to an unconscious person. Get

medical attention.[4][8]
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Sources:[4][8]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[4][8][15]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][8]

Specific Hazards: When heated to decomposition, it emits toxic fumes of nitrogen oxides,

carbon monoxide, and carbon dioxide.[8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid breathing dust and contact with the substance.[4][15]

Containment and Cleanup: For small spills, sweep up or absorb the material with an inert

substance (e.g., sand, silica gel, vermiculite).[4][8] Place the material into a suitable, clean,

dry, closed container for disposal.[8] Prevent the product from entering drains.[15]

Mandatory Visualizations
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Workflow for Handling a 2-Piperidone Spill

Spill Occurs

Assess Risk
(Size, Location)

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Procedures

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of 2-Piperidone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b129406?utm_src=pdf-body-img
https://www.benchchem.com/product/b129406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Response Logic for 2-Piperidone Exposure

Exposure Occurs

Identify Exposure Route

Inhalation

 Lungs 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Mouth 

Move to Fresh Air
Keep at Rest

If not breathing, give artificial respiration

Remove Contaminated Clothing
Wash with Soap & Water for 15 min

Rinse with Water for 15 min
Remove Contact Lenses

Continue Rinsing

Clean Mouth with Water
Do NOT Induce Vomiting

Give 2-4 cups of water if conscious

Seek Immediate Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to 2-Piperidone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426
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